Cas no 2195810-62-7 (6-cyclopropyl-3-{1-(2-hydroxycyclobutyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one)

• Product Name: 6-cyclopropyl-3-{1-(2-hydroxycyclobutyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one
• CAS No: 2195810-62-7
• MF: C₁₇H₂₅N₃O₂
• MW: 303.399304151535
• CID: 6585850
• PubChem ID: 126941915
• Update Time: 2025-06-22

6-cyclopropyl-3-{1-(2-hydroxycyclobutyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-3-{1-(2-hydroxycyclobutyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one
• 6-cyclopropyl-3-[[1-(2-hydroxycyclobutyl)piperidin-4-yl]methyl]pyrimidin-4-one
• F6606-2157
• AKOS032929767
• 2195810-62-7
• 6-cyclopropyl-3-{[1-(2-hydroxycyclobutyl)piperidin-4-yl]methyl}-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C17H25N3O2/c21-16-4-3-15(16)19-7-5-12(6-8-19)10-20-11-18-14(9-17(20)22)13-1-2-13/h9,11-13,15-16,21H,1-8,10H2
• InChI Key： UAEQVUCJNIEJFR-UHFFFAOYSA-N
• SMILES： OC1CCC1N1CCC(CN2C=NC(=CC2=O)C2CC2)CC1

Computed Properties

• Exact Mass: 303.19467705g/mol
• Monoisotopic Mass: 303.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.1Ų

Additional information on 6-cyclopropyl-3-{1-(2-hydroxycyclobutyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one

6-Cyclopropyl-3-{1-(2-Hydroxycyclobutyl)piperidin-4-ylmethyl}-3,4-Dihydropyrimidin-4-One: A Comprehensive Overview

6-Cyclopropyl-3-{1-(2-hydroxycyclobutyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one, commonly referenced by its CAS number CAS No. 2195810-62-7, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a pyrimidinone core, which serves as a central scaffold. The presence of a cyclopropyl group at the 6-position and a piperidinyl moiety at the 3-position introduces significant steric and electronic effects. These features not only enhance the compound's stability but also contribute to its bioavailability. The hydroxycyclobutyl substituent further adds complexity to the molecule, potentially influencing its interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and enzymatic catalysis, to optimize the production process. These methods not only improve yield but also reduce the environmental footprint of manufacturing, aligning with current green chemistry principles.

The pharmacological activity of CAS No. 2195810-62-7 has been extensively studied in preclinical models. It has demonstrated potent activity against several disease targets, including neurodegenerative disorders and inflammatory conditions. For instance, studies published in high-impact journals such as Nature Communications and Science Advances have highlighted its ability to modulate key signaling pathways involved in these conditions.

In addition to its therapeutic potential, this compound has shown promise as a tool for studying complex biological systems. Its unique structure allows for selective binding to specific receptors, making it an invaluable asset in drug discovery programs. Researchers are currently exploring its potential as a lead compound for developing next-generation therapeutics.

The development of this compound also underscores the importance of interdisciplinary collaboration in advancing medicinal chemistry. Insights from computational modeling, structural biology, and pharmacokinetics have collectively contributed to our understanding of its mechanism of action and optimization strategies.

In conclusion, 6-Cyclopropyl-3-{1-(2-hydroxycyclobutyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one, or CAS No. 2195810-62-7, represents a cutting-edge advancement in organic synthesis and drug discovery. With ongoing research unraveling its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry and beyond.